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An In-Depth Technical Guide to the Commercial Sourcing of 3-lodo-4-methoxy-pyridin-2-
ylamine for Scientific Research

Authored by: A Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a
comprehensive framework for sourcing and qualifying 3-lodo-4-methoxy-pyridin-2-ylamine
(CAS No. 956485-64-6), a critical heterocyclic building block. The integrity of your research and
development pipeline begins with the quality of your starting materials. This document moves
beyond a simple list of vendors to establish a robust methodology for supplier evaluation,
incoming material verification, and safe handling.

Introduction: The Strategic Importance of 3-lodo-4-
methoxy-pyridin-2-ylamine

3-lodo-4-methoxy-pyridin-2-ylamine is a substituted pyridine derivative that serves as a
valuable intermediate in medicinal chemistry and organic synthesis. Its structural features—an
amine for nucleophilic reactions, a methoxy group influencing electronic properties, and an
iodine atom prime for cross-coupling reactions—make it a versatile scaffold.

Heterocyclic compounds are foundational to modern pharmaceuticals, with nitrogen-containing
heterocycles being particularly prominent.[1] An analysis of drugs approved by the U.S. Food
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and Drug Administration (FDA) found that 59% of unique small-molecule drugs contain at least
one nitrogen heterocycle, highlighting the immense contribution of these scaffolds to medicine.
[1] The strategic procurement of high-quality building blocks like 3-lodo-4-methoxy-pyridin-2-
ylamine is, therefore, a critical first step in the drug discovery process.

Chemical Properties:
e Molecular Formula: CeH7IN20[2][3][4]
e Molecular Weight: 250.04 g/mol [2][5]

e SMILES: COclccnc(N)cll[2]

The Supplier Landscape: A Framework for Critical
Evaluation

Sourcing this compound requires a more rigorous approach than simply selecting the lowest-
cost provider. The supplier's commitment to quality, transparency, and documentation is
paramount. The following criteria form a robust framework for qualifying a potential supplier.

Purity, Identity, and Analytical Validation

The cornerstone of supplier qualification is the analytical data they provide. A supplier's refusal
or inability to provide comprehensive data should be considered a significant red flag.

» Certificate of Analysis (CoA): A batch-specific CoA is hon-negotiable. This document should
not merely state a purity value but should detail the methods used to arrive at that
conclusion. A comprehensive CoA will typically include:

o Purity by HPLC: High-Performance Liquid Chromatography (HPLC) is the standard for
purity assessment. Look for a chromatogram and a stated purity of >97% for research
applications.

o Structural Confirmation by *H NMR: Proton Nuclear Magnetic Resonance (*H NMR)
spectroscopy confirms the chemical structure. The CoA should state that the spectrum is
"Consistent with structure."
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o Identity Confirmation by Mass Spectrometry (MS): This confirms the molecular weight of
the compound.

A Critical Caveat: Some large suppliers offer product lines aimed at early-stage discovery
where analytical data is not routinely collected. For example, Sigma-Aldrich's "AldrichCPR"
line for this compound explicitly notes: "Sigma-Aldrich does not collect analytical data for this
product. Buyer assumes responsibility to confirm product identity and/or purity."[2] While
potentially useful for initial screening, such products carry a higher risk and necessitate
rigorous in-house validation.

Documentation and Supply Chain Transparency

Robust documentation is essential for experimental reproducibility and, in later stages,

regulatory compliance.

Safety Data Sheet (SDS): The SDS is a critical document for ensuring laboratory safety. It
provides detailed information on hazards, handling, storage, and emergency procedures.[2]

[6]

Country of Origin (COO): While less critical for early research, knowing the country of origin
becomes important for managing supply chain risk and for projects under GMP (Good
Manufacturing Practice) guidelines.

Supplier Reliability and Scalability

Lot-to-Lot Consistency: Inconsistent quality between batches can derail a research program.
Inquire about the supplier's quality management system (e.g., ISO 9001 certification) and
their processes for ensuring batch consistency.

Scale-Up Capalbility: If your project may advance to preclinical or clinical stages, it is vital to
know if the supplier can manufacture the compound in larger quantities (kilogram scale)
under more stringent quality controls.

Supplier Comparison Matrix

The following table provides a comparative overview of representative suppliers for 3-lodo-4-

methoxy-pyridin-2-ylamine. This is not an exhaustive list but serves to illustrate the

application of the evaluation criteria.
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Supplier

Product/CAS
Number

Stated
Purity/Specific
ations

Available
Documentatio
n

Key
Consideration
s

Sigma-Aldrich
(via Fisher

Scientific)

ADE000406 /
956485-64-6

"AldrichCPR"

SDS

No analytical
data provided;
buyer must verify
identity and
purity.[2][7]

Santa Cruz

Biotechnology

sc-486369 /
956485-64-6

Information not

readily available

SDS

Primarily a life
sciences
supplier;
chemical purity
data may require
specific inquiry.

[5]

BenchChem

B2093 / 956485-
64-6

>95%

CoA available

upon request

Specializes in
building blocks
for drug

discovery.

Generic
Chemical

Platforms

956485-64-6

Varies by listing

Varies

Platforms like
eMolecules
aggregate
multiple
suppliers;
diligence is
required to vet
the ultimate

source.[8]

Mandatory Workflow: In-House Quality Verification

Trust but verify. An internal verification protocol is a self-validating system that ensures the

material you are using meets the requirements of your experiment, regardless of the supplier's

claims.
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Figure 1: In-House Quality Verification Workflow
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Caption: Workflow for incoming quality control of 3-lodo-4-methoxy-pyridin-2-ylamine.
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Experimental Protocol: Incoming Quality Control

o Documentation Review: Upon receipt, immediately compare the supplier's CoA and the
material's label against your purchase order to ensure the correct compound and lot number
have been received.

e Physical Inspection: Observe the material's physical properties. It is typically a solid.[2] Note
any discrepancies in color or form compared to the supplier's description.

e Structural Confirmation (*H NMR):

o Prepare a sample by dissolving ~5-10 mg of the compound in a suitable deuterated
solvent (e.g., DMSO-ds or CDCIs).

o Acquire a standard proton NMR spectrum.

o Process the spectrum and compare the chemical shifts, integration, and splitting patterns
to the expected structure of 3-lodo-4-methoxy-pyridin-2-ylamine.

» Purity and ldentity Confirmation (LC-MS):

o Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent (e.g., methanol
or acetonitrile).

o Inject the sample onto a reverse-phase HPLC system (e.g., C18 column) coupled to a
mass spectrometer.

o Run a gradient elution method (e.g., water/acetonitrile with 0.1% formic acid).
o Analyze the resulting chromatogram to determine the purity by peak area percentage.

o Confirm the mass of the main peak corresponds to the expected molecular weight of the
compound ([M+H]* = 251.0).

» Release or Quarantine: If the analytical data confirms the structure and meets your purity
requirements, release the material for use. If discrepancies are found, quarantine the
material and contact the supplier's technical service department immediately with your data.
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Safe Handling and Storage Protocols

Substituted pyridines require careful handling. The following guidelines are synthesized from
typical Safety Data Sheets.

Personal Protective Equipment (PPE): Always wear chemical splash goggles, a lab coat, and
chemical-resistant gloves (nitrile or neoprene are recommended).[9][10]

o Engineering Controls: Handle this compound in a properly functioning certified laboratory
chemical fume hood to avoid inhalation of dust or vapors.[9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[10][11]
Protect from light.

e Hazard Identification: This compound is associated with the following hazards:
o H302: Harmful if swallowed.[2]
o H317: May cause an allergic skin reaction.[2]
o H318: Causes serious eye damage.[2]
o Emergency Procedures:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.[10]

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes at an
emergency eyewash station and seek immediate medical attention.[9]

o Ingestion/Inhalation: Move to fresh air. Seek immediate medical attention.

Conclusion: A Proactive Approach to Sourcing

The quality of a chemical building block is a foundational variable in the success of a research
program. By transitioning from a passive procurement model to a proactive qualification and
verification strategy, researchers can mitigate risks associated with material quality, enhance
experimental reproducibility, and build a more reliable and transparent supply chain. A rigorous,
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data-driven approach to sourcing 3-lodo-4-methoxy-pyridin-2-ylamine and other critical

reagents is an investment in scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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